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Compound of Interest

Compound Name: (S)-Metoprolol-d7

CAS No.: 1292906-91-2

Cat. No.: B586974

Get Quote

Executive Summary & Compound Profile
Core Directive: (S)-Metoprolol-d7 is a deuterated stable isotope-labeled analogue of the beta-

blocker Metoprolol. While it is non-radioactive, it retains the potent biological activity of the (S)-

enantiomer (the active eutomer) and poses specific environmental risks.

Immediate Safety Status:

Radiological:NEGATIVE. (S)-Metoprolol-d7 contains Deuterium (

H), a stable isotope. It does not require decay storage or Geiger counter monitoring.

Biological:HIGH. As the (S)-enantiomer, this compound exhibits higher affinity for

-adrenergic receptors than the racemic mixture. Environmental release must be strictly
prevented to protect aquatic ecosystems.
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Property Data Operational Implication

CAS Number 1219798-61-4 (General d7) Use for waste manifesting.

Isotope Type Stable (Deuterium)
Treat as chemical waste, not

nuclear waste.

Form Solid (Salt form typical)
Particulate containment

required (N95/P100).

Aquatic Toxicity Chronic Category 2/3
ZERO DISCHARGE to sewer

systems.

Solubility High (Water/Methanol)
High mobility in water tables if

spilled.

The Logic of Disposal (Scientific Integrity)
Why "Standard" Disposal Fails
Many laboratories default to "dilute and shoot" for minor buffer waste. This is unacceptable for

(S)-Metoprolol-d7 for two mechanistic reasons:

Enantiomeric Potency: The (S)-enantiomer is the pharmacologically active form. Standard

wastewater treatment plants (WWTPs) are not designed to degrade complex aromatic ring

structures of beta-blockers. Release into the sewage system results in "pseudo-persistence,"

where the drug exerts chronic toxicity on fish and invertebrates (e.g., affecting heart rates

and reproduction in Daphnia magna) [1].

Stable Isotope Cost-Efficiency: While not a safety hazard, the high cost of deuterated

standards mandates that "waste" often includes recoverable material or highly concentrated

stock solutions that should be segregated for potential re-purposing or specific high-cost

waste streams rather than bulk solvent drums.

Operational Disposal Protocol
A. Solid Waste (Pure Compound & Contaminated
Consumables)
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Applicability: Expired vials, weighing boats, contaminated gloves, and spill cleanup materials.

Segregation: Do not mix with general trash or biohazard (red bag) waste unless biological

fluids are present.

Containerization:

Use a Wide-Mouth HDPE Jar (High-Density Polyethylene) with a screw-top lid.

Labeling: Mark clearly as "Non-RCRA Regulated Pharmaceutical Waste" (unless P-listed

in your specific state, though Metoprolol is generally not).

Add Text: "Contains (S)-Metoprolol-d7. TOXIC TO AQUATIC LIFE.[1][2] DO NOT

SEWER."

Destruction: The only validated method for complete ring destruction is High-Temperature

Incineration (>1000°C).

B. Liquid Waste (Stock Solutions & LC-MS Effluent)
Applicability: HPLC waste streams containing (S)-Metoprolol-d7.

Solvent Compatibility: Ensure the waste carboy is compatible with the mobile phase (usually

Acetonitrile/Methanol/Water).

pH Check: Metoprolol is stable in acidic media. Do not attempt chemical deactivation (e.g.,

bleach) in the lab; this can create toxic chlorinated byproducts without destroying the core

structure.

Accumulation:

Collect in dedicated "Organic Waste - Pharmaceutical Contaminated" carboys.

Critical Prohibition: Never pour down the sink. Even milligram quantities can contaminate

thousands of liters of effluent due to the compound's stability.

Decision Matrix: Disposal Workflow
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The following diagram outlines the logical decision path for disposing of (S)-Metoprolol-d7,

distinguishing it from radioactive isotopes and general trash.

(S)-Metoprolol-d7 Waste Generated

Is it Radioactive?
(Tritium/C14 vs Deuterium)

Stable Isotope (d7)
NO Radiation Hazard

Deuterium (d7)

Physical State?

Solid Waste
(Vials, Gloves, Powder)

Liquid Waste
(HPLC Effluent, Stock)

Container: HDPE Jar
Label: Pharm Waste

Container: Solvent Carboy
Segregate from Oxidizers

High-Temp Incineration
(Licensed Vendor)

CRITICAL:
NO SEWER DISPOSAL

Prevents
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Click to download full resolution via product page

Figure 1: Operational workflow for the segregation and disposal of stable isotope-labeled

pharmaceutical waste. Note the critical divergence from radioactive protocols.

Regulatory Compliance Framework
United States (RCRA & EPA)
Under the EPA's "Management Standards for Hazardous Waste Pharmaceuticals" (40 CFR

Part 266 Subpart P) [2]:

Status: While Metoprolol is not explicitly P-listed or U-listed, it is considered a non-creditable

hazardous waste pharmaceutical when discarded.

Sewer Ban: The 2019 rule explicitly prohibits the sewering of hazardous waste

pharmaceuticals.[3] This applies to all healthcare facilities and is best practice for research

laboratories.

European Union (REACH)
Classification: Metoprolol is classified as "Harmful to aquatic life with long lasting effects"

(H412).

Disposal Code (EWC): 18 01 09 (medicines other than those mentioned in 18 01 08).

Emergency Spill Response
In the event of a powder spill of (S)-Metoprolol-d7:

PPE: Don nitrile gloves, safety goggles, and an N95 respirator (to prevent inhalation of the

potent S-enantiomer).

Containment: Do not dry sweep. Cover with damp paper towels to prevent dust generation.

Cleanup: Wipe area with water followed by ethanol. Place all cleanup materials into the Solid

Waste HDPE jar described in Section 3A.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b586974/docs?utm_src=pdf-body-img#technical-guide-safe-disposal-protocols-for-s-metoprolol-d7
https://www.epa.gov/hwgenerators/final-rule-management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075
https://www.benchchem.com/product/b586974/docs?utm_src=pdf-body#technical-guide-safe-disposal-protocols-for-s-metoprolol-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586974?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Maszkowska, J., et al. (2014). Environmental fate of beta-blockers: Determination of sorption

and photodegradation. Science of The Total Environment.

U.S. Environmental Protection Agency. (2019).[4] Management Standards for Hazardous

Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.

Sigma-Aldrich. (2023). Safety Data Sheet: Metoprolol Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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